Cas no 1158524-62-9 (1-(2-Thienylcarbonyl)-3-piperidinamine hydrochloride)

• Product Name: 1-(2-Thienylcarbonyl)-3-piperidinamine hydrochloride
• CAS No: 1158524-62-9
• MF: C₁₀H₁₅ClN₂OS
• MW: 246.756900072098
• MDL: MFCD12026977
• CID: 2172131
• Update Time: 2025-05-20

1-(2-Thienylcarbonyl)-3-piperidinamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Aminopiperidin-1-yl)(thiophen-2-yl)methanone hydrochloride
• 1-(2-thienylcarbonyl)-3-piperidinamine hydrochloride
• 1-(thien-2-ylcarbonyl)piperidin-3-amine hydrochloride
• (R)-(3-Aminopiperidin-1-yl)(thiophen-2-yl)methanone hydrochloride
• 1-(2-Thienylcarbonyl)-3-piperidinamine hydrochloride

• MDL： MFCD12026977
• Inchi： 1S/C10H14N2OS.ClH/c11-8-3-1-5-12(7-8)10(13)9-4-2-6-14-9;/h2,4,6,8H,1,3,5,7,11H2;1H
• InChI Key： HRGTXWXHHAUNKE-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1C(N1CCCC(C1)N)=O

Computed Properties

• Exact Mass: 210.083
• Monoisotopic Mass: 210.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6

Experimental Properties

• PSA: 74.57000
• LogP: 2.75160

Additional information on 1-(2-Thienylcarbonyl)-3-piperidinamine hydrochloride

Introduction to 1-(2-Thienylcarbonyl)-3-piperidinamine hydrochloride (CAS No. 1158524-62-9)

1-(2-Thienylcarbonyl)-3-piperidinamine hydrochloride, identified by its CAS number 1158524-62-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a thiophene ring conjugated with a piperidine moiety, which makes it a promising candidate for further exploration in drug discovery and development. The presence of an amine group and a carbonyl function in its molecular structure suggests potential reactivity that could be exploited for various biochemical interactions.

The chemical structure of 1-(2-Thienylcarbonyl)-3-piperidinamine hydrochloride consists of a thiophene ring at the 2-position substituted with a carbonyl group, which is further connected to a piperidine ring bearing an amine functionality. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for pharmaceutical applications. This structural configuration opens up multiple avenues for its utility, particularly in the design of novel therapeutic agents targeting various biological pathways.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophene-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The incorporation of a piperidine ring into the thiophene scaffold can modulate the pharmacokinetic and pharmacodynamic profiles of the molecule, potentially enhancing its bioavailability and target specificity. This combination has made 1-(2-Thienylcarbonyl)-3-piperidinamine hydrochloride an attractive scaffold for medicinal chemists.

One of the most compelling aspects of 1-(2-Thienylcarbonyl)-3-piperidinamine hydrochloride is its potential as a precursor in the synthesis of more complex pharmacophores. The amine group can serve as a site for further functionalization, allowing chemists to introduce additional moieties that could improve binding affinity or selectivity towards specific biological targets. For instance, this compound could be used to develop inhibitors or agonists for enzymes or receptors involved in metabolic disorders, neurodegenerative diseases, or cancer.

Recent studies have highlighted the importance of scaffold hopping in drug discovery, where chemists modify existing molecular frameworks to discover new lead compounds with improved properties. The thiophene-piperidine hybrid structure of 1-(2-Thienylcarbonyl)-3-piperidinamine hydrochloride aligns well with this strategy, as it combines the unique characteristics of both moieties into a single entity. This approach has been successful in identifying novel drugs with enhanced efficacy and reduced toxicity compared to traditional small-molecule inhibitors.

The pharmacological potential of 1-(2-Thienylcarbonyl)-3-piperidinamine hydrochloride has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including kinases, transcription factors, and ion channels. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain kinases involved in cancer progression, making it a promising candidate for further development as an anticancer agent. Additionally, its ability to modulate inflammatory pathways has been observed in in vitro assays, indicating potential therapeutic benefits in chronic inflammatory diseases.

The synthesis of 1-(2-Thienylcarbonyl)-3-piperidinamine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the thiophene-carbonyl bond followed by the introduction of the piperidine ring and subsequent functionalization of the amine group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

In conclusion, 1-(2-Thienylcarbonyl)-3-piperidinamine hydrochloride (CAS No. 1158524-62-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new therapeutic applications for thiophene derivatives, compounds like 1-(2-Thienylcarbonyl)-3-piperidinamine hydrochloride are likely to play an increasingly important role in developing next-generation medicines.